Cas no 1551079-94-7 (Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy-)

• Product Name: Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy-
• CAS No: 1551079-94-7
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• CID: 5263021
• Update Time: 2025-06-08

Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy-

• Inchi： 1S/C8H8BrClO2/c1-11-7-4-2-3-6(9)8(7)12-5-10/h2-4H,5H2,1H3
• InChI Key： DQZLEGNXLIGBMW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OC)=C1OCCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy-

Comprehensive Overview of Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy- (CAS No. 1551079-94-7)

Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy- (CAS No. 1551079-94-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring bromine, chloromethoxy, and methoxy functional groups, is widely utilized in the synthesis of complex organic molecules. Its versatility makes it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material design.

In recent years, the demand for 1-bromo-2-(chloromethoxy)-3-methoxybenzene has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a key building block for constructing biologically active molecules. The compound's ability to undergo selective substitution reactions makes it an ideal candidate for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

The synthesis of Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy- involves multi-step organic reactions, often starting from commercially available precursors. One common method includes the bromination of 2-(chloromethoxy)-3-methoxybenzene, followed by purification via column chromatography. The compound's stability under various conditions has been a subject of study, with researchers exploring its reactivity in cross-coupling reactions and catalytic transformations, which are trending topics in green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 1551079-94-7 is increasingly relevant in the production of high-performance polymers and electronic materials. Its incorporation into polymer backbones can enhance thermal stability and electrical conductivity, making it a sought-after component in the development of next-generation organic semiconductors. This aligns with the growing interest in flexible electronics and wearable technology, areas where users frequently search for innovative materials.

Environmental and safety considerations are also critical when handling 1-bromo-2-(chloromethoxy)-3-methoxybenzene. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. This reflects the broader industry focus on lab safety and responsible chemical management, topics frequently queried by professionals and students alike.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to characterize Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy-. These methods ensure purity and confirm structural integrity, which are essential for its application in high-precision fields like pharmaceutical formulation and material science. The integration of advanced analytical tools is a recurring theme in user searches, highlighting the need for accurate and reliable compound characterization.

In conclusion, Benzene, 1-bromo-2-(chloromethoxy)-3-methoxy- (CAS No. 1551079-94-7) is a multifaceted compound with broad applications across scientific and industrial domains. Its relevance in drug development, material innovation, and sustainable chemistry positions it as a compound of significant interest. As research continues to uncover new uses and synthetic pathways, this compound is likely to remain a focal point in both academic and industrial settings.